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Compound of Interest

Compound Name: c16Y

Cat. No.: B15606958

Initial searches for safety information related to "C16Y" reveal that this identifier does not refer
to a chemical substance. Instead, "C16Y" is a product model number for two-ply quilted cotton
yellow chore gloves manufactured by Global Glove and distributed by various safety and
industrial supply companies.[1][2][3][4][5][6] These gloves are intended for general purpose
applications such as construction, farming, and landscaping, providing protection against minor
scrapes and abrasions.[2]

It is critical for laboratory safety to correctly identify substances before handling them. The
following guide provides essential information on the proper selection and use of Personal
Protective Equipment (PPE) for handling hazardous chemicals, addressing the likely intent of
the original request.

General Principles of Chemical Handling Safety

The foundation of safe chemical handling lies in understanding the specific hazards posed by a
substance. The primary source for this information is the Safety Data Sheet (SDS), which is
required to be provided by the chemical manufacturer. The SDS outlines the necessary PPE,
handling and storage procedures, and emergency protocols.

Key Steps for Safe Chemical Handling:

o Hazard Identification: Always consult the SDS for the specific chemical to be handled. Pay
close attention to sections detailing hazards and required protective measures.
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o PPE Selection: Choose PPE based on the hazards identified in the SDS. This includes
appropriate gloves, eye and face protection, body coverings, and, if necessary, respiratory
protection.

e Pre-Handling Inspection: Before use, inspect all PPE for signs of damage, such as cracks,
holes, or degradation.

o Proper Donning and Doffing: Follow established procedures for putting on and taking off PPE
to avoid contamination.

o Decontamination and Disposal: After handling, decontaminate or dispose of PPE as
specified in the SDS and institutional protocols. Never reuse disposable PPE.

Hand Protection: A Critical Component of
Laboratory Safety

Since the initial query mistakenly identified a glove model as a chemical, it is pertinent to focus
on the correct selection of hand protection. Cotton gloves, such as the "C16Y" model, are not
suitable for handling chemicals.[7][8][9] Cotton and other fabric gloves can absorb and trap
chemicals against the skin, potentially increasing the risk of exposure.[8][10][11]

The choice of glove material must be based on the chemical being handled. The following table
summarizes the general suitability of common laboratory glove materials for different classes of
chemicals. However, always consult the manufacturer's glove compatibility chart and the
chemical's SDS for specific recommendations.
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Glove Material Generally Suitable For Generally Not Suitable For
- Solvents, oils, greases, some Strong oxidizing agents,
itrile
acids and bases aromatic solvents, ketones

Biological and water-based i i
Latex i Oils, chlorinated solvents
materials, ketones, acetone

BUtv] Ketones, esters, aldehydes, Hydrocarbons, halogenated
u
y strong acids and bases solvents
Acids, bases, oils, fuels, Halogenated and aromatic
Neoprene )
peroxides, hydrocarbons hydrocarbons

_ Chlorinated and aromatic
Viton® Ketones, esters, aldehydes
solvents, fuels

Experimental Workflow for Safe Chemical Handling

The following diagram illustrates the logical steps for ensuring safety when handling chemicals
in a laboratory setting.
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Caption: Workflow for Safe Chemical Handling
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Disposal Plan

Proper disposal of chemical waste and contaminated PPE is crucial to prevent harm to
personnel and the environment.

Operational Disposal Plan:
o Chemical Waste:

o Segregate chemical waste into compatible categories (e.g., halogenated solvents, non-
halogenated solvents, acidic waste, basic waste).

o Collect waste in clearly labeled, appropriate containers.
o Do not overfill waste containers.
e Contaminated PPE:

o Dispose of single-use gloves, lab coats, and other contaminated items in designated
hazardous waste containers immediately after use.

o Never dispose of chemically contaminated items in the regular trash.
o Decontamination:

o Reusable PPE, such as face shields and chemical splash goggles, should be
decontaminated according to the procedures outlined in the SDS or institutional
guidelines.

By adhering to these procedures and prioritizing the use of accurate information from Safety
Data Sheets, researchers, scientists, and drug development professionals can ensure a safe
laboratory environment when handling hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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